![molecular formula C4H6O B1599754 (S)-2-Vinyloxirane CAS No. 62249-80-3](/img/structure/B1599754.png)
(S)-2-Vinyloxirane
Overview
Description
(S)-2-Vinyloxirane, also known as vinyloxirane or vinyl epoxide, is an important organic compound used in the synthesis of many pharmaceuticals and other products. It is a versatile, easily synthesized compound with many applications in research, industry and medicine.
Scientific Research Applications
Mannich-Type Reactions and Synthesis of Pipecolinic Acid
(S)-2-Vinyloxirane has been utilized in direct vinylogous Mannich-type reactions. Lautens, Tayama, and Nguyen (2004) demonstrated its use as a masked dienolate in a reaction with an alpha-imino ester. The Mannich adduct obtained was a key intermediate for synthesizing cis-5-substituted pipecolinic acid ethyl ester, a compound with potential pharmaceutical applications, under simple hydrogenation conditions (Lautens, Tayama, & Nguyen, 2004).
Generation of β,γ-Unsaturated Aldehydes
Lautens, Maddess, Sauer, and Ouellet (2002) found that 2-vinyloxiranes are excellent surrogates for β,γ-unsaturated aldehydes. These electrophiles, generated in situ by treating a 2-vinyloxirane with Sc(OTf)(3), were effectively trapped by chiral allylating agents, yielding bishomoallylic alcohols with high yield and selectivity (Lautens, Maddess, Sauer, & Ouellet, 2002).
Synthesis of 1,2-Dihydropyridines
Brunner, Stogaitis, and Lautens (2006) explored the application of vinyloxiranes substituted with an electron-withdrawing group as masked dienolates in vinylogous imino-aldol reactions. This method led to the formation of highly substituted 1,2-dihydropyridines, a class of compounds significant in organic chemistry (Brunner, Stogaitis, & Lautens, 2006).
Bis-Allylic Substitution Reactions
Dieter, Huang, and Guo (2012) investigated vinyloxiranes for bis-allylic substitution reactions, which are crucial for generating new vicinal stereogenic centers. They achieved regio- and stereocontrol in these reactions, providing methodologies for generating vicinal alkane stereogenic centers (Dieter, Huang, & Guo, 2012).
Polycarbonates Production
Darensbourg and Tsai (2014) demonstrated the use of this compound in the creation of CO2-based polycarbonates. They isolated poly(2-vinyloxirane carbonate) from CO2/2-vinyloxirane alternating copolymerization, illustrating an innovative approach to polymer modification and functionalization (Darensbourg & Tsai, 2014).
properties
IUPAC Name |
(2S)-2-ethenyloxirane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O/c1-2-4-3-5-4/h2,4H,1,3H2/t4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXBYFVGCMPJVJX-BYPYZUCNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=C[C@H]1CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401319016 | |
Record name | (2S)-2-Ethenyloxirane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401319016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
70.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62249-80-3 | |
Record name | (2S)-2-Ethenyloxirane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62249-80-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2S)-2-Ethenyloxirane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401319016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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